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Compound of Interest

Compound Name: 3,5-Dimethyl-2-cyclohexen-1-one

Cat. No.: B073173 Get Quote

Comprehensive Safety Protocol: Handling 3,5-
Dimethyl-2-cyclohexen-1-one
This document provides essential safety, handling, and disposal protocols for 3,5-Dimethyl-2-
cyclohexen-1-one (CAS No: 1123-09-7)[1]. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory operations. The following procedures are

based on established safety data and should be implemented in conjunction with a site-specific

risk assessment.

**Hazard Summary
3,5-Dimethyl-2-cyclohexen-1-one is a combustible liquid that poses multiple health risks.[2] It

is crucial to understand its hazard profile before handling.
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Hazard Class GHS Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid[2]

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[3]

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin[3]

Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled[3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[3]

Serious Eye Damage/Irritation Category 1 / 2A
H318/H319: Causes serious

eye damage/irritation[2][3]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[2]

Personal Protective Equipment (PPE)
Selection of appropriate PPE is critical to minimize exposure. The following equipment is

mandatory when handling 3,5-Dimethyl-2-cyclohexen-1-one.
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Protection Type Required Equipment Specifications & Remarks

Eye & Face Protection
Chemical safety goggles and

face shield

Must be worn to protect

against splashes, as the

chemical can cause serious

eye damage.[3][4]

Skin Protection Chemical-resistant gloves

While specific breakthrough

time data for this chemical is

not readily available, select

gloves resistant to ketones and

organic solvents. Always

inspect gloves for degradation

or punctures before use.

Remove and replace gloves

immediately if splash exposure

occurs.[5]

Hand Protection
Lab coat or chemical-resistant

apron

Wear appropriate protective

clothing to prevent skin

contact.[3][6] Contaminated

clothing must be removed

immediately and washed

before reuse.[4]

Respiratory Protection
NIOSH/MSHA-approved

respirator

Use is required in case of

inadequate ventilation or for

spill cleanup.[6] A respirator

with a Type ABEK (EN 14387)

filter is recommended to

protect against organic and

inorganic vapors and acid

gases.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is essential for safety.
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Preparation and Engineering Controls
Ventilation: Always handle this chemical in a well-ventilated area, preferably inside a certified

chemical fume hood.[3][4][6]

Ignition Sources: Ensure the work area is free of heat, sparks, open flames, and hot

surfaces.[3][6] Use only non-sparking tools and explosion-proof electrical equipment.[3]

Static Discharge: Ground and bond containers and receiving equipment to prevent the

buildup of electrostatic charge.[3][6]

Safety Equipment: Confirm that an eyewash station and safety shower are readily accessible

and operational.[7]

Chemical Handling Procedure
Don PPE: Put on all required PPE as specified in the table above before opening the

container.

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[3]

[4] Avoid inhaling any vapors or mists.[3]

Container Management: Keep the container tightly closed when not in use.[4][6] Store in a

cool, dry, and well-ventilated place away from incompatible materials like strong oxidizing

agents.[4][6]

Post-Handling and Decontamination
Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.

[3][6] Do not eat, drink, or smoke in the laboratory area.[3]

Work Area: Decontaminate the work surface upon completion of the task.
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Phase 1: Preparation

Phase 2: Execution

Phase 3: Conclusion

1. Risk Assessment
(Review SDS & SOP)

2. Engineering Controls
(Fume Hood, Grounding)

3. Don Correct PPE
(Gloves, Goggles, Respirator)

4. Chemical Handling
(Avoid Contact, Use Non-Sparking Tools)

5a. Waste Disposal
(Segregate into Hazardous Waste)

5b. Decontamination
(Clean Area, Wash Hands)

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for Safely Handling 3,5-Dimethyl-2-cyclohexen-1-one.

Emergency and Disposal Plans
First Aid Measures
Immediate action is required in the event of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air immediately. If

breathing is difficult, give oxygen. Seek

immediate medical attention.[4][6]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes.[4] Seek

immediate medical attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do.[4][6] Seek

immediate medical attention.[6]

Ingestion

Do NOT induce vomiting.[4] If the person is

conscious and alert, rinse their mouth with

water.[4] Seek immediate medical attention.[6]

Spill and Disposal Protocol
Spill Response:

Evacuate personnel from the immediate area and ensure adequate ventilation.

Remove all sources of ignition.[6]

Wearing full PPE, including respiratory protection, contain the spill.

Soak up the spill with an inert absorbent material such as sand, silica gel, or universal

binder.[6]

Collect the absorbent material and spilled chemical into a suitable, closed, and properly

labeled container for disposal.[6]

Waste Disposal:
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Dispose of waste contents and containers at an approved waste disposal plant.[6]

This material is considered hazardous waste. Do not allow it to enter drains or waterways.

[6]

All disposal practices must be in accordance with local, regional, and national regulations.

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC111240100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111240100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111240100&countryCode=US&language=en
https://www.benchchem.com/product/b073173?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/d154008
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethylcyclohex-2-en-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethylcyclohex-2-en-1-one
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6447438_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6447438_EN.htm
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.fishersci.com/store/msds?partNumber=AC111240100&countryCode=US&language=en
https://shop.perfumersapprentice.com/MSDS/9370.pdf
https://www.benchchem.com/product/b073173#personal-protective-equipment-for-handling-3-5-dimethyl-2-cyclohexen-1-one
https://www.benchchem.com/product/b073173#personal-protective-equipment-for-handling-3-5-dimethyl-2-cyclohexen-1-one
https://www.benchchem.com/product/b073173#personal-protective-equipment-for-handling-3-5-dimethyl-2-cyclohexen-1-one
https://www.benchchem.com/product/b073173#personal-protective-equipment-for-handling-3-5-dimethyl-2-cyclohexen-1-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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